Cas no 1793064-24-0 (3-[(2R)-morpholin-2-yl]propanoic acid hydrochloride)

• Product Name: 3-[(2R)-morpholin-2-yl]propanoic acid hydrochloride
• CAS No: 1793064-24-0
• MF: C₇H₁₄ClNO₃
• MW: 195.64
• MDL: MFCD31925651
• CID: 5096071
• PubChem ID: 124089683
• Update Time: 2026-03-02

3-[(2R)-morpholin-2-yl]propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Morpholin-2-yl)propanoic acid hydrochloride
• 2-Morpholinepropanoicacid,hydrochloride,(2R)-
• 3-[(2R)-morpholin-2-yl]propanoic acid hydrochloride
• AS-79197
• 3-[(2R)-Morpholin-2-yl]propanoic acid HCl
• 3-[(2R)-morpholin-2-yl]propanoicacidhydrochloride
• 1793064-24-0
• P19716
• SCHEMBL18259379
• (R)-3-(MORPHOLIN-2-YL)PROPANOIC ACID HYDROCHLORIDE
• 3-[(2R)-morpholin-2-yl]propanoic acid;hydrochloride
• MFCD31925651

• MDL： MFCD31925651
• Inchi： 1S/C7H13NO3.ClH/c9-7(10)2-1-6-5-8-3-4-11-6;/h6,8H,1-5H2,(H,9,10);1H/t6-;/m1./s1
• InChI Key： DVVGOJOQWDLARH-FYZOBXCZSA-N
• SMILES： C([C@H]1OCCNC1)CC(=O)O.Cl

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-[(2R)-morpholin-2-yl]propanoic acid hydrochloride

3-[(2R)-Morpholin-2-yl]Propanoic Acid Hydrochloride: A Comprehensive Overview

3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride (CAS No. 1793064-24-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride is defined by a morpholine ring system attached to a propanoic acid moiety. The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom, contributes to the compound's stability and bioavailability. The (2R) configuration at the morpholine nitrogen introduces stereochemical specificity, which is crucial for its biological interactions. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds.

Synthesis of 3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the morpholine derivative. Researchers have explored various synthetic pathways, including nucleophilic substitution and ring-opening reactions, to optimize yield and purity. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, ensuring the compound's (2R) configuration is maintained throughout the synthesis.

The biological activity of 3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This property makes it a promising candidate for treating neurological disorders such as epilepsy and chronic pain conditions. Furthermore, its ability to inhibit certain enzymes involved in inflammatory pathways has opened avenues for anti-inflammatory therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride to various protein targets with high accuracy. Molecular docking studies have revealed key interactions that contribute to its bioactivity, including hydrogen bonding and π–π stacking interactions with target proteins. These insights are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic efficacy.

In terms of pharmacokinetics, 3-[(2R)-Morpholin-2-yl]propanoic acid hydrochloride exhibits favorable absorption and distribution profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential for oral administration, which is a critical factor for drug delivery. However, ongoing studies are focused on improving its metabolic stability to minimize adverse effects and prolong its duration of action.

The safety profile of 3-[(2R)-Morpholin-2-ylium propanoate hydrochloride has been evaluated through acute and chronic toxicity studies. Results indicate that it demonstrates low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings underscore its potential as a safe therapeutic agent for human use.

Looking ahead, 3-[(2R)-Morpholin-2-ylium propanoate hydrochloride holds immense promise as a lead compound for drug development. Its unique combination of structural features and biological activities positions it as a valuable tool in addressing unmet medical needs. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and progression into clinical trials will be essential steps toward realizing its full therapeutic potential.